Cas no 4858-30-4 (1,3,4-Thiadiazole-2(3H)-thione,5-(decylthio)-)

1,3,4-Thiadiazole-2(3H)-thione,5-(decylthio)- structure
4858-30-4 structure
Product Name:1,3,4-Thiadiazole-2(3H)-thione,5-(decylthio)-
CAS No:4858-30-4
MF:C12H22N2S3
MW:290.511478900909
CID:334136
PubChem ID:3635873
Update Time:2025-04-19

1,3,4-Thiadiazole-2(3H)-thione,5-(decylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole-2(3H)-thione,5-(decylthio)-
    • 5-decylsulfanyl-3H-1,3,4-thiadiazole-2-thione
    • SCHEMBL18530868
    • 4858-30-4
    • NSC 12591
    • DTXSID30394525
    • NSC-12591
    • NSC12591
    • Inchi: 1S/C12H22N2S3/c1-2-3-4-5-6-7-8-9-10-16-12-14-13-11(15)17-12/h2-10H2,1H3,(H,13,15)
    • InChI Key: STUOKTRFEREHEI-UHFFFAOYSA-N
    • SMILES: S(C1=NNC(=S)S1)CCCCCCCCCC

Computed Properties

  • Exact Mass: 290.09476
  • Monoisotopic Mass: 290.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 379.3°Cat760mmHg
  • Flash Point: 183.2°C
  • Refractive Index: 1.607
  • PSA: 24.39
  • LogP: 5.43350
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd